Cas no 13597-64-3 (Molybdate (MoO42-),cesium (1:2), (T-4)-)

• Product Name: Molybdate (MoO42-),cesium (1:2), (T-4)-
• CAS No: 13597-64-3
• MF: Cs₂MoO₄
• MW: 425.748516082764
• CID: 200551
• PubChem ID: 22026375
• Update Time: 2025-06-08

Molybdate (MoO42-),cesium (1:2), (T-4)- Chemical and Physical Properties

Names and Identifiers

• Molybdate (MoO42-),cesium (1:2), (T-4)-
• Cesium molybdenum oxide
• CESIUM MOLYBDATE
• dicesium molybdate
• Molybdate, dicesium, (T-4)-
• (beta-4)-molybdate(moo42-dicesium
• Molybdate (MoO42-), dicesium, (T-4)-
• Cesiummolybdenumoxide,99.9%(metalsbasis)
• 13597-64-3
• dicesium;dioxido(dioxo)molybdenum

• Inchi： 1S/2Cs.Mo.4O/q2*+1;;;;2*-1
• InChI Key： AGNOBAWAZFBMMI-UHFFFAOYSA-N
• SMILES： [Cs+].[Cs+].[Mo](=O)(=O)([O-])[O-]

Computed Properties

• Exact Mass: 427.69600
• Monoisotopic Mass: 8.023829
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White crystals.
• Melting Point: 936℃ [KIR81]
• PSA: 80.26000
• LogP: -0.47520
• Solubility: Soluble

Molybdate (MoO42-),cesium (1:2), (T-4)- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on Molybdate (MoO42-),cesium (1:2), (T-4)-

Comprehensive Analysis of Molybdate (MoO42-), cesium (1:2), (T-4)- (CAS No. 13597-64-3)

The compound Molybdate (MoO42-), cesium (1:2), (T-4)-, identified by its CAS No. 13597-64-3, is a specialized inorganic material with significant applications in advanced technologies. This cesium molybdate derivative is renowned for its unique structural properties, making it a subject of interest in materials science and industrial chemistry. Its molecular formula, Cs2MoO4, highlights the stoichiometric ratio of cesium to molybdate ions, which contributes to its stability and functional versatility.

In recent years, the demand for cesium-based compounds has surged due to their role in energy storage systems and optoelectronic devices. Researchers are particularly intrigued by the ionic conductivity and thermal stability of Molybdate (MoO42-), cesium (1:2), (T-4)-, which make it a promising candidate for solid-state electrolytes in next-generation batteries. This aligns with the global push toward renewable energy solutions and sustainable technologies, addressing common user queries like "high-performance battery materials" or "advanced ionic conductors."

The crystal structure of CAS No. 13597-64-3 is another focal point, as its tetrahedral coordination (T-4) ensures exceptional chemical inertness and resistance to environmental degradation. This property is critical for applications in corrosion-resistant coatings and high-temperature ceramics, topics frequently searched by engineers and material scientists. Additionally, its optical transparency in specific wavelengths has sparked interest in photonic devices and UV shielding materials.

From a synthesis perspective, Molybdate (MoO42-), cesium (1:2), (T-4)- is typically produced through controlled precipitation or solid-state reactions, ensuring high purity and reproducibility. Manufacturers emphasize its low toxicity profile compared to other heavy metal compounds, catering to the growing market demand for eco-friendly industrial chemicals. This aspect resonates with trending searches such as "green chemistry alternatives" and "non-toxic material innovations."

In conclusion, CAS No. 13597-64-3 represents a cutting-edge material bridging gaps between academia and industry. Its multifaceted properties—from energy storage to optical applications—position it as a key player in future technological advancements. By addressing current user interests like sustainable materials and high-efficiency components, this compound continues to inspire innovation across multiple disciplines.